2-Methoxymethyl-2-hydroxymethylbutanal

• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 2-(hydroxymethyl)-2-(methoxymethyl)butanal
• InChI: InChI=1S/C7H14O3/c1-3-7(4-8,5-9)6-10-2/h4,9H,3,5-6H2,1-2H3
• InChI Key: ZQFMZIQSKBRURP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(COC)C=O

Description

2-Methoxymethyl-2-hydroxymethylbutanal is a branched aldehyde featuring a butanal backbone substituted with both methoxymethyl (-CH2-O-CH3) and hydroxymethyl (-CH2-OH) groups at the 2-position. This compound’s structure suggests unique physicochemical properties, such as polarity and reactivity, due to the presence of oxygen-containing functional groups.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include:

Compound Name	CAS Number	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties (from evidence)
2-Hydroxy-3-methylbutanal	67755-97-9	Aldehyde, hydroxy, methyl	C5H10O2	102.13	XLogP3: 0.4; Polar surface area: 37.3 Ų
2-Hydroxy-2-methylbutanoic acid	3739-30-8	Carboxylic acid, hydroxy, methyl	C5H10O3	118.13	Metabolite in 2-hydroxyglutaric aciduria
Methyl 2-hydroxy-3-methylbutanoate	17417-00-4	Ester, hydroxy, methyl	C6H12O3	132.16	Not explicitly stated; ester reactivity

Key Observations :

• Functional Group Impact: The aldehyde group in 2-Hydroxy-3-methylbutanal () confers higher reactivity toward nucleophilic addition compared to carboxylic acids or esters. The methoxymethyl group in the target compound may enhance lipophilicity (similar to XLogP3 trends in ) relative to purely hydroxy-substituted analogs.

• Synthetic Relevance: Methyl esters (e.g., Methyl 2-hydroxy-3-methylbutanoate, ) are often intermediates in drug synthesis, while aldehydes like the target compound may serve as electrophilic building blocks in cross-coupling reactions .

Physicochemical Properties

• Solubility and Polarity :

  • The target compound’s hydroxymethyl group increases water solubility, whereas the methoxymethyl group may reduce it slightly (analogous to trends in and ).
  • 2-Hydroxy-3-methylbutanal has a polar surface area of 37.3 Ų (), suggesting moderate polarity, which aligns with the expected behavior of the target compound.

• Thermal Stability :

  • Aldehydes generally exhibit lower thermal stability than esters or carboxylic acids due to susceptibility to oxidation. For example, methyl esters in are synthesized under mild conditions (0°C to room temperature), whereas aldehydes may require stabilizers .